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Compound of Interest

Compound Name: ZP 120C

Cat. No.: B12408398

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of ZP 120C, a potent and partial ORL1 receptor agonist.

This document provides crucial safety and logistical information for the handling and disposal
of ZP 120C (CAS No. 383123-18-0), a potent pharmacological agent used in research,
particularly in studies related to hyponatremia and hypokalemia. Due to the nature of this
potent research compound, stringent adherence to safety protocols is paramount to ensure
personnel safety and prevent environmental contamination.

While a specific Safety Data Sheet (SDS) for ZP 120C was not located, the following guidelines
are based on best practices for handling potent, non-hazardous pharmacological research
compounds. All laboratory personnel must supplement these recommendations with a thorough
review of their institution's specific safety policies and conduct a risk assessment before
beginning any work.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against accidental exposure. The following table
summarizes the recommended PPE for handling ZP 120C.
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PPE Category

Item

Specifications

Hand Protection

Gloves

Double-gloving with powder-
free nitrile gloves is
recommended. Change gloves
immediately if contaminated
and every 30-60 minutes

during continuous handling.[1]

Eye and Face Protection

Safety Glasses/Goggles

ANSI Z87.1 compliant safety
glasses with side shields are
the minimum requirement.[2]
For splash hazards, chemical
splash goggles or a full-face

shield should be used.[3]

Body Protection

Laboratory Coat

A clean, buttoned laboratory
coat should be worn at all

times in the laboratory.

Respiratory Protection

Not generally required

For procedures that may
generate aerosols or fine
powders, a risk assessment
should be conducted to
determine if respiratory
protection (e.g., an N95

respirator) is necessary.[3]

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe shoes must
be worn in the laboratory at all

times.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling ZP 120C will minimize the risk of exposure and
contamination.
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e Preparation and Planning:

o Review all institutional Standard Operating Procedures (SOPs) for handling potent
compounds.

o Ensure all necessary PPE is available and in good condition.

o Prepare the designated work area, ensuring it is clean and uncluttered. A chemical fume
hood is the recommended workspace.

o Have a spill kit readily accessible.
e Compound Handling:
o Wear all required PPE before handling the compound.

o Conduct all manipulations of ZP 120C, including weighing and solution preparation, within
a certified chemical fume hood to minimize inhalation exposure.

o Use dedicated equipment (spatulas, glassware, etc.) for handling the compound. If not
possible, thoroughly decontaminate equipment after use.

o Handle the compound gently to avoid creating dust or aerosols.
o Post-Handling:

o Carefully remove and dispose of the outer pair of gloves immediately after handling the
compound.

o Decontaminate the work area and any equipment used.
o Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Managing ZP 120C Waste

Proper disposal of ZP 120C and contaminated materials is critical to prevent environmental
release.
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o Waste Segregation:
o Do not mix ZP 120C waste with other waste streams.[4]
o Segregate waste into solid and liquid streams.

e Solid Waste Disposal:

o All solid waste contaminated with ZP 120C (e.g., gloves, pipette tips, weighing paper)
should be collected in a dedicated, clearly labeled hazardous waste container.[4]

o The container must be sealed and stored in a designated satellite accumulation area.
e Liquid Waste Disposal:

o Collect all liquid waste containing ZP 120C in a designated, leak-proof, and clearly labeled
hazardous waste container.[4]

o Do not dispose of any ZP 120C solution down the drain.[4]

o Follow your institution's and local regulations for the final disposal of chemical waste.[5][6]

Experimental Workflow for Safe Handling of ZP
120C
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Caption: Workflow for the safe handling of ZP 120C from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Protocols for ZP 120C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408398#personal-protective-equipment-for-
handling-zp-120c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12408398?utm_src=pdf-custom-synthesis
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://pharmatimesofficial.com/project/personal-protective-equipment-ppe-in-the-pharmaceutical-industry/
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_M1_M4_Muscarinic_Agonist_2.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/handling-hazardous-drugs.ashx
https://www.benchchem.com/product/b12408398#personal-protective-equipment-for-handling-zp-120c
https://www.benchchem.com/product/b12408398#personal-protective-equipment-for-handling-zp-120c
https://www.benchchem.com/product/b12408398#personal-protective-equipment-for-handling-zp-120c
https://www.benchchem.com/product/b12408398#personal-protective-equipment-for-handling-zp-120c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12408398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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